Cas no 60758-84-1 (4-propoxybenzonitrile)

• Product Name: 4-propoxybenzonitrile
• CAS No: 60758-84-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00173874
• CID: 530006
• PubChem ID: 322939
• Update Time: 2025-05-26

4-propoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-propoxybenzonitrile
• p-Propoxybenzonitrile
• 4-cyanophenyl propyl ether
• 4-propoxybenzenecarbonitrile
• 4-Propoxy-benzonitril
• 4-Propoxy-benzonitrile
• 4-Propyloxy-benzoesaeure-nitril
• 4-Propyloxy-benzonitril
• propoxy-4 benzonitrile
• EN300-61505
• 60758-84-1
• MFCD00173874
• 4-n-Propoxybenzonitrile
• SCHEMBL3276405
• Z53834534
• J-515966
• CHEBI:195068
• DTXSID60314231
• NSC-281621
• E87821
• VYOPNUZYNSNYRA-UHFFFAOYSA-N
• AKOS000114188
• NSC281621
• PS-4185
• 4-propoxybenzonitrile, AldrichCPR
• CS-0206304

• MDL： MFCD00173874
• Inchi： 1S/C10H11NO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h3-6H,2,7H2,1H3
• InChI Key： VYOPNUZYNSNYRA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCC

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.03
• Boiling Point: 280.2 ºC
• Flash Point: 117.7 ºC
• Refractive Index: 1.515
• PSA: 33.02000
• LogP: 2.34708

4-propoxybenzonitrile Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-propoxybenzonitrile

4-Propoxybenzonitrile: A Comprehensive Overview

4-Propoxybenzonitrile, also known by its CAS number 60758-84-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, polymer synthesis, and as an intermediate in organic synthesis. Recent advancements in research have further highlighted its role in enhancing the efficiency of chemical processes and materials development.

The molecular structure of 4-Propoxybenzonitrile consists of a benzene ring substituted with a propoxy group (-OCH2CH2CH3) at the para position and a nitrile group (-CN) at the same position. This arrangement imparts the compound with distinct chemical properties, making it a valuable substrate for further functionalization. The nitrile group, being an electron-withdrawing substituent, influences the electronic characteristics of the benzene ring, while the propoxy group introduces steric effects and enhances solubility in certain solvents.

Recent studies have explored the synthesis of 4-Propoxybenzonitrile through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to improve yield and purity, which are critical for industrial applications. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic system that significantly reduced reaction time and increased selectivity in the synthesis of this compound.

In terms of applications, 4-Propoxybenzonitrile has been utilized as an intermediate in the production of advanced materials such as high-performance polymers and specialty chemicals. Its ability to undergo further functionalization makes it a key player in the development of tailored materials with specific properties like thermal stability, mechanical strength, and electrical conductivity.

The nitrile group in 4-Propoxybenzonitrile also serves as a reactive site for various transformations, including hydrocyanation, amidation, and nucleophilic addition reactions. These reactions are pivotal in drug discovery processes where precise control over molecular architecture is essential for achieving desired pharmacological effects.

In addition to its chemical applications, recent research has focused on the environmental impact of 4-Propoxybenzonitrile. Studies have evaluated its biodegradation pathways under different conditions to ensure sustainable practices in its production and use. These findings underscore the importance of eco-friendly approaches in modern chemical manufacturing.

The versatility of 4-Propoxybenzonitrile is further evidenced by its role as a precursor in the synthesis of bioactive compounds. For example, researchers have employed this compound to develop potential candidates for anti-inflammatory and anticancer therapies. These developments highlight its significance in advancing medicinal chemistry.

In conclusion, 4-Propoxybenzonitrile, with its unique structure and diverse applications, continues to be a focal point in chemical research and industry. As new methodologies emerge and understanding deepens, this compound is poised to contribute even more significantly to advancements across multiple disciplines.